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Compound of Interest

Compound Name: Tosylmethyl isocyanide

Cat. No.: B139359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tosylmethyl isocyanide (TosMIC) is a versatile and valuable reagent in organic synthesis,

particularly in the formation of various heterocycles and as a cyanating agent. However, its

utility is matched by its significant health hazards, necessitating strict adherence to safety

protocols. This guide provides a comprehensive overview of the essential safety precautions,

handling procedures, and emergency responses required when working with TosMIC to ensure

a safe laboratory environment.

Hazard Identification and Chemical Properties
Tosylmethyl isocyanide is a white to slightly yellow crystalline powder that is toxic if

swallowed, inhaled, or absorbed through the skin.[1][2] It can cause irritation to the skin, eyes,

and respiratory tract.[1][3] A significant danger associated with TosMIC is its potential to be

metabolized to cyanide in the body, which can lead to severe health effects, including

headache, dizziness, weakness, unconsciousness, convulsions, coma, and even death.[1] It is

also sensitive to moisture, light, and air.[4][5]

Table 1: Chemical and Physical Properties of Tosylmethyl Isocyanide
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Property Value References

CAS Number 36635-61-7 [1]

Molecular Formula C₉H₉NO₂S [4]

Molecular Weight 195.24 g/mol [4]

Appearance
White to slightly yellow

crystalline powder
[1]

Melting Point 109-113 °C (lit.) [6]

Solubility

Insoluble in water; soluble in

organic solvents like DME and

THF.

[7]

Table 2: Hazard Identification

Hazard GHS Classification Precautionary Statements

Acute Toxicity, Oral Toxic if swallowed H301

Acute Toxicity, Dermal Toxic in contact with skin H311

Acute Toxicity, Inhalation Toxic if inhaled H331

Skin Irritation Causes skin irritation H315

Eye Irritation Causes serious eye irritation H319

Source: Information compiled from multiple safety data sheets.[2][8]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure to Tosylmethyl isocyanide, a combination of engineering controls and

personal protective equipment is mandatory.

Engineering Controls:
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Fume Hood: Always handle TosMIC in a well-ventilated chemical fume hood.[4][6]

Safety Shower and Eyewash Station: Facilities must be equipped with a readily accessible

safety shower and eyewash station.[1]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[1][2] Gloves

must be inspected before use and disposed of properly after handling the material.[5]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4] A full-facepiece airline

respirator in positive pressure mode with emergency escape provisions may be necessary

for high-risk activities.[1]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to prevent accidents and

exposure.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4]

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[4]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

For long-term storage, keep in a freezer or refrigerate at 2-8°C.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Protect from moisture, light, and air.[4][5]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First-Aid Measures:

Inhalation: Remove the victim to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][4] Do

not use mouth-to-mouth resuscitation.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately. If

the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water.[1]

Spill and Leak Procedures:

Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the

spill.[4]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[5]

Clean-up:
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Wear appropriate PPE.

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid dust

formation.[4]

For solutions, absorb with an inert material and place in a suitable disposal container.[2]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Experimental Protocols
General Weighing and Dispensing Protocol:

Preparation: Don all required PPE (lab coat, gloves, safety goggles, and face shield). Ensure

the chemical fume hood is functioning correctly.

Inert Atmosphere: If the experiment is sensitive to air or moisture, perform the weighing and

dispensing under an inert atmosphere (e.g., in a glove box or using a Schlenk line).

Weighing: Tare a clean, dry, and sealed container on the balance. Carefully transfer the

required amount of TosMIC into the container inside the fume hood.

Sealing: Tightly seal the container immediately after dispensing.

Cleaning: Clean any residual dust from the spatula and weighing area using a damp cloth

(being mindful of reactivity with water if not desired) or a suitable solvent, and dispose of the

cleaning materials as hazardous waste.

Transport: Transport the sealed container to the reaction vessel within a secondary

container.

Visual Safety Workflows
The following diagrams illustrate the logical flow of key safety procedures when working with

Tosylmethyl isocyanide.
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Safe Handling Workflow

Start: Prepare to Handle TosMIC

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Work in a Certified
Chemical Fume Hood

Weigh and Transfer
Carefully, Avoiding Dust

Keep Container
Tightly Sealed

Clean Work Area and
Tools After Use

Wash Hands
Thoroughly

End of Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tosylmethyl isocyanide.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area
and Alert Others

Assess Spill Size
and Risk

Minor Spill Major Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

If trained and safe

Call Emergency Services/
Environmental Health & Safety

Contain the Spill
with Absorbent Material

Carefully Sweep or Absorb
and Place in Waste Container

Decontaminate the Area

Dispose of Waste
According to Regulations

Secure the Area
and Wait for Response Team

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a TosMIC spill.
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By understanding the hazards, implementing robust control measures, and being prepared for

emergencies, researchers can safely utilize the synthetic potential of Tosylmethyl isocyanide.

Always consult the most recent Safety Data Sheet (SDS) for the specific product you are using

before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b139359?utm_src=pdf-body
https://www.benchchem.com/product/b139359?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/00054.pdf
https://aksci.com/sds/J70015_SDS.pdf
https://www.chemicalbook.com/article/tosylmethyl-isocyanide-applications-in-organic-synthesis-and-safety.htm
https://www.chemicalbook.com/article/tosylmethyl-isocyanide-applications-in-organic-synthesis-and-safety.htm
https://www.fishersci.com/store/msds?partNumber=AC182451000&productDescription=TOSYLMETHYL+ISOCYANIDE+100GRT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tosylmethyl-isocyanide.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5311774_EN.htm
https://www.varsal.com/wp-content/uploads/2020/12/Benefits-of-Using-TosMIC-Whitepaper.pdf
https://www.tcichemicals.com/BE/en/sds/T1046_EU_6N.pdf
https://www.benchchem.com/product/b139359#safety-precautions-for-handling-tosylmethyl-isocyanide
https://www.benchchem.com/product/b139359#safety-precautions-for-handling-tosylmethyl-isocyanide
https://www.benchchem.com/product/b139359#safety-precautions-for-handling-tosylmethyl-isocyanide
https://www.benchchem.com/product/b139359#safety-precautions-for-handling-tosylmethyl-isocyanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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